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Compound of Interest

Compound Name: TBCA

Cat. No.: B15541049

This document provides crucial safety protocols and logistical plans for the handling and
disposal of TBCA, referencing two common chemicals abbreviated as TBCA: tert-Butyl 2-
chloroacetate and Tribromoisocyanuric acid. Adherence to these guidelines is essential for
ensuring the safety of researchers, scientists, and drug development professionals.

tert-Butyl 2-chloroacetate (CAS-No. 107-59-5)

tert-Butyl 2-chloroacetate is a flammable and corrosive liquid that is harmful if swallowed,

inhaled, or in contact with skin, and can cause severe skin burns and eye damage.[1] It is also
a lachrymator.

Proper selection and use of PPE are the last lines of defense against chemical exposure. The
following table summarizes the required PPE for handling tert-Butyl 2-chloroacetate.
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Body Part

Personal Protective
Equipment

Specifications and
Remarks

Eyes/Face

Safety goggles and face shield

Tightly fitting safety goggles
and a minimum 8-inch face
shield are required.[1] Eye
protection must be tested and
approved under standards
such as NIOSH (US) or EN
166 (EV).[1]

Skin/Body

Chemical-resistant gloves and

protective clothing

Handle with gloves inspected
prior to use.[1] Use proper
glove removal technique to
avoid skin contact.[1] Wear
appropriate protective clothing

to prevent skin exposure.[2]

Respiratory

Respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation occurs.[2] Work in
a well-ventilated area or a

chemical fume hood.[2]

e Preparation:

[¢]

[¢]

o

o

[¢]

» Handling:

Ensure a chemical fume hood is operational.

Gather all necessary PPE as specified in the table above.
Locate the nearest emergency eyewash station and safety shower.
Have an appropriate spill kit (e.g., vermiculite, sand) readily available.[2]

Keep away from sources of ignition as the substance is flammable.[1][2]
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o Wear all required PPE before handling the chemical.

o Handle the chemical exclusively within a chemical fume hood to avoid inhalation of
vapors.[2]

o Use spark-proof tools and explosion-proof equipment.[2]
o Avoid contact with skin and eyes.[1][2]

o Do not eat, drink, or smoke in the handling area.

¢ In Case of Exposure:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, lifting upper and lower
eyelids. Seek immediate medical attention.[2]

o Skin: Immediately flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing. Seek medical attention.[2]

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, provide oxygen. Seek immediate medical attention.[2]

o Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate
medical attention.[2]

o Unused Product: Dispose of surplus and non-recyclable solutions through a licensed
disposal company.[3] This material is highly flammable and may require a chemical
incinerator with an afterburner and scrubber.[3]

o Contaminated Materials: Dispose of contaminated gloves and other disposable PPE after
use in accordance with applicable laws and good laboratory practices.[1]

o Containers: Dispose of the container as unused product.[3] Do not let the product enter
drains.[3]

Tribromoisocyanuric Acid (TBCA)
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Tribromoisocyanuric acid is a stable solid that acts as a source of electrophilic bromine.[4] It is
an oxidizing agent and can intensify fires.

Personal Protective Specifications and
Body Part .
Equipment Remarks

Wear appropriate eye

protection to avoid contact.[5]
Eyes/Face Safety glasses or goggles o

A face shield is recommended

if splashing is possible.[5]

Wear protective gloves (e.g.,
Nitrile, neoprene, butyl rubber).
Skin/Body Chemical-resistant gloves and [5] Wear long-sleeved clothing,
protective clothing a plastic apron, and boots

when handling large quantities.

[5]

Use a respirator adapted to the
airborne concentration of the

Respiratory Particulate filter respirator substance.[6] Use local
exhaust or breathing

protection.[6]

e Preparation:
o Work in a well-ventilated area and minimize dust generation.[5]
o Assemble all required PPE as detailed above.
o Keep away from heat, sparks, open flames, and other ignition sources.[5]
o Keep combustibles away from the material.[5]
e Handling:
o Wear all required PPE.

o Avoid breathing dust.[5]
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o Avoid contact with eyes, skin, and clothing.[5]
o Do not eat, drink, or smoke when using this product.[5]

o Take precautions to avoid mixing with combustibles or organic materials.[5]

¢ In Case of Exposure:

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and get medical attention.[5]

o Skin: Wash with plenty of water. If skin irritation occurs, get medical attention. Take off
contaminated clothing.[5]

o Inhalation: Remove the victim to fresh air and keep comfortable for breathing. Call a
poison center or doctor if you feel unwell.[5]

o Ingestion: Rinse mouth. Do not induce vomiting. Seek immediate medical attention.[6]

o Spills: Clean up spills immediately. Use a non-combustible material like vermiculite or sand
to absorb the product and place it into a container for later disposal.[5] Prevent spillage from
entering drains and watercourses.[5]

» Waste: Dispose of contents and container in accordance with local, regional, national, and
international regulations.[5] This should be done through a licensed waste disposal service.

Workflow for Safe Chemical Handling

The following diagram illustrates the general workflow for handling hazardous chemicals like
TBCA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
TBCA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541049#personal-protective-equipment-for-
handling-tbca]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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